(3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C14H11N3O3S/c18-14(9-3-5-21-8-9)17-6-10(7-17)13-15-12(16-20-13)11-2-1-4-19-11/h1-5,8,10H,6-7H2
• InChI Key: KXTNFIAUXCBDMZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CSC=C2)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

(3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-3-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, especially those containing furan, oxadiazole, and thiophene moieties, are of significant interest in medicinal chemistry and material science due to their diverse biological activities and potential applications in drug design and development.

• Synthesis Techniques : The synthesis of heterocyclic compounds often involves catalyzed reactions to achieve high selectivity and yield. For example, In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction is a technique used for the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, showcasing efficient and selective synthesis methods for heterocyclic compounds (B. Reddy et al., 2012).

• Photochemical Reactions : Photochemistry plays a crucial role in the formation of complex heterocycles. The photochemical reaction of 2,5-disubstituted 1,3,4-oxadiazoles with furan has been studied, leading to cycloadducts that expand the scope of heterocyclic chemistry (O. Tsuge, K. Oe, & M. Tashiro, 1973).

• Antimicrobial Activities : Some heterocyclic compounds have been evaluated for their antimicrobial properties, indicating their potential as therapeutic agents. For instance, novel pyrazoline derivatives, including those with furan and nitrophenyl moieties, have shown promising anti-inflammatory and antibacterial activities (P. Ravula et al., 2016).

• Antiviral and Antitubercular Agents : Research into heterocyclic compounds also extends to antiviral and antitubercular agents. The synthesis and evaluation of tetrahydropyrimidine–isatin hybrids, for example, have shown potential antibacterial, antifungal, and anti-tubercular activities (T. N. Akhaja & J. Raval, 2012).

• Energetic Materials : The exploration of oxadiazole derivatives for applications beyond pharmacology includes their use in energetic materials. Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan are studied for their properties as insensitive energetic materials, highlighting the versatility of heterocyclic compounds in various fields (Qiong Yu et al., 2017).